Cas no 866005-25-6 (Carbamic acid, (4-methyl-2-nitrophenyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, (4-methyl-2-nitrophenyl)-, 1,1-dimethylethyl ester
• CAS No: 866005-25-6
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 1854188
• PubChem ID: 65143102
• Update Time: 2025-04-21

Carbamic acid, (4-methyl-2-nitrophenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-methyl-2-nitrophenyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(4-methyl-2-nitrophenyl)carbamate
• Tert-butyl 4-methyl-2-nitrophenylcarbamate
• AKOS014476579
• SCHEMBL8231247
• 866005-25-6
• DB-199898
• CS-0346525
• EN300-6898631
• Tert-butyl (4-methyl-2-nitrophenyl)carbamate

• Inchi： 1S/C12H16N2O4/c1-8-5-6-9(10(7-8)14(16)17)13-11(15)18-12(2,3)4/h5-7H,1-4H3,(H,13,15)
• InChI Key： IOQIPSLJJWEBBC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C)=CC=1[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.11100700Da
• Monoisotopic Mass: 252.11100700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.2Ų